N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide

• IUPAC Name: N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide
• InChI: InChI=1S/C17H29N3O3/c1-12(2)9-20-11-14(8-15(20)21)17(23)19-7-5-6-13(10-19)16(22)18(3)4/h12-14H,5-11H2,1-4H3
• InChI Key: VCBSUQYHSOOADX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC(CC1=O)C(=O)N2CCCC(C2)C(=O)N(C)C
• Molecular Formula: C17H29N3O3
• Molecular Weight: 323.4 g/mol

Description

N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide is a complex organic compound with a unique structure that includes a piperidine ring and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide typically involves multiple steps. One common approach is to start with the preparation of the pyrrolidine ring, followed by the introduction of the piperidine ring. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature and solvent, are optimized to achieve the desired transformation efficiently.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while reduction may produce alkanes or amines.

Scientific Research Applications

N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme inhibition or receptor binding.

Medicine: It has potential therapeutic applications, such as in the development of new drugs.

Industry: It can be used in the production of materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets by binding to them and altering their function. The pathways involved in its mechanism of action can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N,N-dimethyl-1-[1-(2-methylpropyl)-5-oxopyrrolidine-3-carbonyl]piperidine-3-carboxamide include other piperidine and pyrrolidine derivatives. These compounds may have similar structures but differ in their functional groups or substituents.

Uniqueness

What sets this compound apart is its specific combination of functional groups and ring structures, which confer unique chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various fields.